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Compound of Interest

Compound Name: Ethanolate

Cat. No.: B101781 Get Quote

An In-depth Examination of the Synthesis, Properties, and Applications of a Versatile Alkoxide

in Research and Development

Sodium ethanolate, also known as sodium ethoxide, is a powerful and versatile base with

significant applications across organic synthesis, particularly within the pharmaceutical and

drug development sectors. This technical guide provides a detailed overview of its chemical

and physical properties, experimental protocols for its synthesis, and its role in various

chemical transformations.

Core Properties of Sodium Ethanolate
Sodium ethanolate is an ionic compound with the chemical formula C₂H₅ONa.[1] It is a white

to yellowish hygroscopic powder that is highly soluble in ethanol and methanol.[1][2] The

compound is notoriously sensitive to moisture and carbon dioxide in the air, which can lead to

its degradation over time.[1][2]

Quantitative Data Summary
For ease of reference, the key quantitative properties of sodium ethanolate are summarized in

the table below.
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Property Value Source

Chemical Formula C₂H₅ONa [1][3]

Molar Mass 68.05 g/mol [1][4][5]

Appearance
White to yellowish hygroscopic

powder
[1][2][6]

Melting Point 260 °C (decomposes) [1][7]

Density
0.868 g/cm³ (for a 21 wt%

solution in ethanol)
[1]

Solubility in Water Reacts violently [1][2]

Solubility in other solvents
Soluble in ethanol and

methanol
[1][2]

pH 13 (5g/l in H₂O at 20°C) [2]

Synthesis of Sodium Ethanolate: Experimental
Protocols
The synthesis of sodium ethanolate is most commonly achieved through the reaction of

metallic sodium with absolute ethanol. An alternative method involves the reaction of sodium

hydroxide with anhydrous ethanol.

Protocol 1: Synthesis from Sodium Metal and Absolute
Ethanol
This method is widely used for the laboratory-scale preparation of high-purity sodium

ethanolate.

Reaction: 2 Na + 2 CH₃CH₂OH → 2 CH₃CH₂ONa + H₂

Materials:

Freshly cut sodium metal
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Absolute (anhydrous) ethanol

Procedure:

In a three-necked flask equipped with a reflux condenser and a dropping funnel, add a

calculated amount of absolute ethanol.

Carefully add small, freshly cut pieces of sodium metal to the ethanol at a controlled rate to

manage the exothermic reaction and the evolution of hydrogen gas. The reaction

temperature is typically kept low initially, around 10°C, and then may be gently warmed to

about 38°C to ensure the reaction goes to completion.[6]

After all the sodium has reacted, the excess ethanol can be removed by distillation under

reduced pressure to obtain solid sodium ethanolate.[8]

Logical Workflow for Synthesis from Sodium and Ethanol
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Synthesis of Sodium Ethanolate

Reactants

Process
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Sodium Metal

Controlled Reaction in Flask
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Caption: Workflow for the synthesis of sodium ethanolate.

Protocol 2: Synthesis from Sodium Hydroxide and
Ethanol
While this method is considered a cheaper alternative, it often results in incomplete conversion

to the ethoxide.[1]

Reaction: NaOH + CH₃CH₂OH ⇌ CH₃CH₂ONa + H₂O

Procedure:
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Anhydrous ethanol is reacted with sodium hydroxide.

The equilibrium nature of this reaction requires the removal of water to drive the formation of

sodium ethanolate.

One reported method to obtain solid sodium ethanolate from this reaction involves

precipitation using acetone or drying with additional NaOH.[1] A study also demonstrated the

synthesis in excess ethanol at ambient temperature, followed by an extraction procedure.[9]

Applications in Drug Development and Organic
Synthesis
Sodium ethanolate is a cornerstone reagent in organic chemistry, primarily utilized as a strong

base. Its applications are particularly prevalent in the pharmaceutical industry for the synthesis

of various active pharmaceutical ingredients (APIs).[6][10]

Key reactions involving sodium ethanolate include:

Claisen Condensation: This carbon-carbon bond-forming reaction is essential for the

synthesis of β-keto esters and related compounds, which are valuable intermediates in drug

synthesis.[1][6] Sodium ethanolate acts as a base to deprotonate the α-carbon of an ester,

forming a reactive enolate.

Malonic Ester Synthesis: Used to form a variety of carboxylic acids, this synthesis relies on

sodium ethanolate to deprotonate diethyl malonate, creating a nucleophilic enolate that can

undergo alkylation.[1][6]

Williamson Ether Synthesis: In this reaction, sodium ethanolate can be used to deprotonate

an alcohol, forming an alkoxide that then acts as a nucleophile to displace a halide from an

alkyl halide, forming an ether.

Dehydrohalogenation: Sodium ethanolate is an effective base for promoting elimination

reactions to form alkenes from alkyl halides.

Signaling Pathway for Claisen Condensation
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Claisen Condensation Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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